Cas no 2228252-05-7 (4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol)

• Product Name: 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol
• CAS No: 2228252-05-7
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6461695
• PubChem ID: 165970547
• Update Time: 2025-05-20

4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol
• 4-[(1-methyl-3-phenyl-1H-pyrazol-5-yl)methyl]piperidin-4-ol
• EN300-1864052
• 2228252-05-7

• Inchi： 1S/C16H21N3O/c1-19-14(12-16(20)7-9-17-10-8-16)11-15(18-19)13-5-3-2-4-6-13/h2-6,11,17,20H,7-10,12H2,1H3
• InChI Key： ZPEUUZJZGREYGC-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC(C3C=CC=CC=3)=NN2C)CCNCC1

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.1Ų

Additional information on 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol

Chemical Profile of 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol (CAS No. 2228252-05-7)

4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. The compound features a piperidine core substituted with a methylpiperidin-4-ol moiety, which is further linked to a 1-methyl-3-phenyl-1H-pyrazole scaffold. This unique arrangement of heterocyclic rings suggests a high degree of molecular rigidity, which may contribute to its binding affinity and selectivity in biological systems.

The CAS No. 2228252-05-7 provides a unique identifier for this chemical entity, ensuring consistency in scientific literature and regulatory databases. The presence of both pyrazole and piperidine rings in the molecular structure positions this compound as a promising candidate for further investigation in drug discovery pipelines. Pyrazole derivatives are well-documented for their role in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer therapies.

Recent advancements in computational chemistry have enabled the rapid screening of such complex molecules for potential therapeutic effects. Molecular docking studies have been particularly useful in predicting the interaction of 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol with biological targets such as kinases and G protein-coupled receptors (GPCRs). These studies suggest that the compound may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders and oncogenesis.

The methylpiperidin-4-ol functional group is known to enhance solubility and metabolic stability, making it an attractive moiety for drug development. This feature is particularly important for oral bioavailability, which is a critical factor in the success of any therapeutic agent. Additionally, the phenyl ring within the pyrazole moiety introduces hydrophobic interactions that could improve binding affinity to protein targets.

In vitro studies have begun to explore the pharmacokinetic properties of 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol, with preliminary data indicating favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are consistent with the compound’s structural features, which balance hydrophilic and hydrophobic interactions. Further research is needed to fully characterize its pharmacokinetic behavior in animal models and humans.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the pyrazole-piperidine bridge efficiently. These techniques not only streamline the synthetic process but also allow for modular modifications to explore analogues with enhanced activity or selectivity.

One of the most exciting aspects of 4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)methylpiperidin-4-ol is its potential application in targeting neurological disorders. The piperidine ring is a common pharmacophore in drugs that interact with central nervous system (CNS) receptors. By combining this scaffold with the bioactive pyrazole moiety, researchers aim to develop novel therapeutics that address unmet medical needs in neurology. Preclinical trials are underway to evaluate its efficacy in models of neurodegeneration and cognitive impairment.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like 4-(1-methyl-3-phenyl)-1H-pyrazol]-5]-yl)methyl)piperidin]-4]-ol. These algorithms can predict molecular properties and optimize structures for improved pharmacological outcomes. By leveraging such computational tools, scientists can rapidly iterate on lead compounds, reducing the time and cost associated with traditional drug development processes.

Environmental considerations also play a role in modern pharmaceutical design. The sustainability of synthetic routes is increasingly evaluated using green chemistry principles, which prioritize minimal waste generation and energy efficiency. The synthesis of 4-(1-methyl)-3-[phenyl(1H-pyrazol)-5]-yl)methanol](CAS No. 2228252)-057 should be conducted with these principles in mind to ensure long-term viability of this research direction.

Future directions for research on this compound include exploring its role as a prodrug or scaffold for covalent inhibitors. Prodrug strategies can enhance bioavailability or target-specific tissues by converting into active forms under physiological conditions. Covalent inhibitors, on the other hand, offer higher selectivity by forming permanent bonds with target enzymes or proteins. Both approaches represent cutting-edge strategies in medicinal chemistry that could significantly improve therapeutic outcomes.

In conclusion,4-(1-methyl)-3-[phenyl(1H-pyrazol)-5]-yl)methanol](CAS No 2228252)-057 stands as a testament to the innovative spirit driving modern drug discovery efforts It combines structural complexity with promising biological activity making it an intriguing candidate for further exploration Its development underscores advances not only in synthetic chemistry but also computational biology highlighting how interdisciplinary approaches are reshaping pharmaceutical innovation today